Methyl 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoate;dihydrochloride

• IUPAC Name: methyl 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoate;dihydrochloride
• InChI: InChI=1S/C10H15N3O2.2ClH/c1-15-10(14)3-2-8-6-12-9-7-11-4-5-13(8)9;;/h6,11H,2-5,7H2,1H3;2*1H
• InChI Key: LFBPCZCNIUWFFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CN=C2N1CCNC2.Cl.Cl
• Molecular Formula: C10H17Cl2N3O2
• Molecular Weight: 282.16 g/mol

Description

“Methyl 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoate;dihydrochloride” is a chemical compound that is part of the imidazo[1,2-a]pyrazine class. It is used as a rigid linker in PROTAC development for targeted protein degradation as well as chemical conjugates.

Synthesis Analysis

The synthesis of similar compounds has been accomplished using the Biginelli condensation. This involves the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C10H15N3O2.2ClH/c1-15-10(14)3-2-8-6-12-9-7-11-4-5-13(8)9;;/h6,11H,2-5,7H2,1H3;2*1H. This indicates the presence of a methyl group, a tetrahydroimidazo[1,2-a]pyrazin-3-yl group, a propanoate group, and two chloride ions.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 282.17.

Scientific Research Applications

I have conducted a search for the compound “Methyl 3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-3-yl)propanoate;dihydrochloride”, also known as “EN300-27703518”, but unfortunately, there is limited information available on its specific scientific research applications. , but not for the exact compound .

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 with target organs being the respiratory system. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

The primary target of EN300-27703518 is the Gαq protein family , which includes four members: Gαq, Gα11, Gα14, and Gα15/16 . Among these, the isoforms Gαq and Gα11 are the most crucial and ubiquitously expressed .

Mode of Action

EN300-27703518 interacts with its targets by preferentially silencing Gαq proteins . It allows GDP release but prevents GTP entry, thus trapping Gαq in the nucleotide-free, empty pocket conformation .

Biochemical Pathways

The Gαq protein family members activate their major downstream effector, the enzyme phospholipase C-b (PLCb). This leads to the hydrolysis of membrane-bound phosphatidyl-inositol-4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and myo-inositol 1,4,5-trisphosphate (IP3) . DAG activates protein kinase C, and IP3 initiates the release of calcium ions from the endoplasmic or sarcoplasmic reticulum into the cytosol by opening IP3-sensitive calcium channels .

Result of Action

The result of EN300-27703518’s action is the inhibition of critical functions in cancer progression, particularly cell proliferation and cell survival . This is achieved through its interaction with the Gαq protein family and the subsequent modulation of intracellular signaling pathways .